Cas no 883874-56-4 (1-Piperazinebutanamine, 4-(2-fluorophenyl)-)

• Product Name: 1-Piperazinebutanamine, 4-(2-fluorophenyl)-
• CAS No: 883874-56-4
• MF: C₁₄H₂₂FN₃
• MW: 251.34298658371
• CID: 1927321
• PubChem ID: 23120732
• Update Time: 2025-04-21

1-Piperazinebutanamine, 4-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinebutanamine, 4-(2-fluorophenyl)-
• 4-(4-(2-fluorophenyl)piperazin-1-yl)butylamine
• 1-(4-Aminobutyl) 4-(2-fluoro-phenyl)piperazine
• IWAOIYGKPZVSFR-UHFFFAOYSA-N
• 4-[4-(2-fluorophenyl)piperazin-1-yl]butylamine
• 883874-56-4
• DB-348633
• SCHEMBL946834
• AKOS005937568

• Inchi： 1S/C14H22FN3/c15-13-5-1-2-6-14(13)18-11-9-17(10-12-18)8-4-3-7-16/h1-2,5-6H,3-4,7-12,16H2
• InChI Key： IWAOIYGKPZVSFR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1N1CCN(CCCCN)CC1

Computed Properties

• Exact Mass: 251.17977588Da
• Monoisotopic Mass: 251.17977588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 32.5Ų